Cas no 289470-44-6 (Ethyl 2,5-dibromothiophene-3-carboxylate)

Ethyl 2,5-dibromothiophene-3-carboxylate is a brominated thiophene derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features reactive bromine substituents at the 2- and 5-positions, enabling efficient functionalization via cross-coupling reactions such as Suzuki or Stille couplings. The ethyl carboxylate group enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the synthesis of conjugated polymers, agrochemicals, and bioactive molecules due to its stability and versatility. High purity grades are available to ensure consistent performance in demanding applications. Proper handling under inert conditions is recommended to preserve reactivity.
Ethyl 2,5-dibromothiophene-3-carboxylate structure
289470-44-6 structure
Product Name:Ethyl 2,5-dibromothiophene-3-carboxylate
CAS No:289470-44-6
MF:C7H6Br2O2S
MW:313.994339466095
MDL:MFCD12032144
CID:248975
PubChem ID:45117604
Update Time:2025-09-28

Ethyl 2,5-dibromothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,5-dibromothiophene-3-carboxylate
    • 3-Thiophenecarboxylicacid, 2,5-dibromo-, ethyl ester
    • Ethyl 2,5-Dibromo-3-thiophenecarboxylate
    • 2,5-Dibromothiophene-3-carboxylicacid ethyl ester
    • 3-Thiophenecarboxylic acid, 2,5-dibromo-, ethyl ester
    • JJXKSBHSHSKQEX-UHFFFAOYSA-N
    • VT20040
    • AK143208
    • 2,5-Dibromo-3-thiophenecarboxylic acid-ethylester
    • 2,5-dibromo-thiophene-3-carboxylic acid ethyl ester
    • 2,5-dibromo-3-thiophenecarboxylic acid ethyl ester
    • DS-7621
    • DTXSID10668650
    • MFCD12032144
    • SCHEMBL3100139
    • AKOS016025365
    • Ethyl2,5-dibromothiophene-3-carboxylate
    • C74486
    • A919049
    • 289470-44-6
    • 3-Thiophenecarboxylicacid,2,5-dibromo-,ethyl ester
    • CS-0094657
    • MDL： MFCD12032144
    • Inchi： 1S/C7H6Br2O2S/c1-2-11-7(10)4-3-5(8)12-6(4)9/h3H,2H2,1H3
    • InChI Key： JJXKSBHSHSKQEX-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)OCC)C=C(S1)Br

Computed Properties

  • Exact Mass: 311.84548
  • Monoisotopic Mass: 311.84553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 299.1±35.0 °C at 760 mmHg
  • Flash Point: 134.7±25.9 °C
  • PSA: 26.3
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2,5-dibromothiophene-3-carboxylate Security Information

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Ethyl 2,5-dibromothiophene-3-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:289470-44-6)3-Thiophenecarboxylicacid,2,5-dibromo-,ethylester(9CI)
Order Number:sfd6645
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:289470-44-6)3-Thiophenecarboxylicacid,2,5-dibromo-,ethylester(9CI)
sfd6645
Purity:99.9%
Quantity:200kg
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